Cas no 1822804-28-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid
• CAS No: 1822804-28-3
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 6232731
• PubChem ID: 138108417
• Update Time: 2025-10-28

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657849
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid
• 1822804-28-3

• Inchi： 1S/C25H23NO4/c1-17(18-9-3-2-4-10-18)26(15-24(27)28)25(29)30-16-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,17,23H,15-16H2,1H3,(H,27,28)
• InChI Key： GJBVMGSZBTVUCZ-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C(C)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid

Research Brief on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid (CAS: 1822804-28-3)

In recent years, the compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid (CAS: 1822804-28-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) and phenylethylaminoacetic acid moieties, serves as a versatile building block in peptide synthesis and drug development. Its unique structural features make it particularly valuable for the design of novel therapeutic agents and biomaterials.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where it acts as a protective group for amino acids. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under mild conditions, making it ideal for the synthesis of complex peptides. Researchers have demonstrated that the incorporation of the phenylethylaminoacetic acid moiety enhances the solubility and bioavailability of the resulting peptides, thereby improving their therapeutic potential.

One notable study published in the Journal of Medicinal Chemistry explored the use of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid in the development of peptide-based inhibitors for protein-protein interactions. The researchers successfully synthesized a series of peptides using this compound as a key intermediate, which exhibited high affinity and selectivity for their target proteins. These findings highlight the potential of this molecule in the design of next-generation therapeutics for diseases such as cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, recent advancements have also explored the application of this compound in the development of self-assembling biomaterials. The Fmoc group, in combination with the phenylethylaminoacetic acid moiety, facilitates the formation of stable hydrogels with tunable mechanical properties. These hydrogels have shown promise in tissue engineering and drug delivery applications, offering a biocompatible and biodegradable platform for regenerative medicine.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing novel analytical methods for quality control. These advancements are critical for ensuring the reproducibility and scalability of research findings.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(1-phenylethyl)amino)acetic acid (CAS: 1822804-28-3) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and biomaterial design underscore its versatility and potential for advancing therapeutic innovation. Future research should continue to explore its mechanistic insights and expand its utility in emerging fields such as personalized medicine and nanotechnology.